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Compound of Interest

Compound Name: Cyclohexanebutanal, 2-oxo-

Cat. No.: B15162359 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals engaged in the handling of

Cyclohexanebutanal, 2-oxo-. The following procedural guidance is designed to ensure safe

operational workflow and proper disposal, establishing a foundation of trust in laboratory safety

and chemical handling practices.

Personal Protective Equipment (PPE) and Safety
Precautions
When handling Cyclohexanebutanal, 2-oxo-, it is imperative to use appropriate personal

protective equipment and adhere to safety protocols to minimize exposure and risk.

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times to

protect against splashes.

Face Shield

Recommended when there is

a potential for significant

splashing or spraying.

Hand Protection Chemical-Resistant Gloves

The specific glove material and

thickness should be selected

based on the nature and

duration of the task. Regular

inspection for signs of

degradation or perforation is

crucial.

Respiratory Protection NIOSH-Approved Respirator

Required if working in a poorly

ventilated area or when there

is a risk of inhaling vapors,

mists, or aerosols. The type of

respirator will depend on the

concentration of the substance

in the air.

Skin and Body Protection Laboratory Coat

Should be worn to protect

street clothing and skin from

contamination.

Chemical-Resistant Apron or

Suit

Recommended for tasks with a

high risk of splashing.

Closed-Toe Shoes
Mandatory in all laboratory

settings.

General Safety and Hygiene Practices:

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid inhalation of vapors or mists.
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Prevent contact with skin and eyes.

Do not eat, drink, or smoke in areas where chemicals are handled.

Wash hands thoroughly after handling the substance.

Ensure an eyewash station and safety shower are readily accessible.

Quantitative Safety Data
At the time of this publication, specific occupational exposure limits (OELs), such as

Permissible Exposure Limits (PELs) or Threshold Limit Values (TLVs), for

Cyclohexanebutanal, 2-oxo- have not been established by major regulatory agencies. The

following table summarizes the known hazard classifications.

Hazard Classifications:

Hazard Category Classification

Physical Hazards Not Classified

Health Hazards Acute Toxicity, Oral (Category 4)

Skin Irritation (Category 2)

Eye Irritation (Category 2A)

Specific target organ toxicity — single exposure

(Category 3), Respiratory system

Environmental Hazards Harmful to aquatic life with long-lasting effects.

Experimental Workflow for Safe Handling
The following diagram outlines the logical workflow for the safe handling of

Cyclohexanebutanal, 2-oxo-, from preparation to disposal.
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Preparation

Handling

Disposal

Review Safety Data Sheet (SDS)

Assess Risks and Plan Experiment

Don Appropriate Personal Protective Equipment (PPE)

Work in a Well-Ventilated Area (e.g., Fume Hood)

Handle with Care to Avoid Spills and Vapor Generation

Keep Container Tightly Closed When Not in Use

Segregate Waste

Dispose of in Accordance with Local, State, and Federal Regulations

Do Not Pour Down the Drain

Click to download full resolution via product page

Safe Handling Workflow for Cyclohexanebutanal, 2-oxo-
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Disposal Plan
Proper disposal of Cyclohexanebutanal, 2-oxo- and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Disposal Procedures:

Waste Characterization: Unused or waste Cyclohexanebutanal, 2-oxo- should be treated

as hazardous waste.

Container Management:

Collect waste in a designated, properly labeled, and sealed container.

The container must be compatible with the chemical.

Disposal Method:

Dispose of the chemical waste through a licensed hazardous waste disposal company.

Follow all applicable local, state, and federal regulations for hazardous waste disposal.

Decontamination:

Decontaminate any lab equipment that has come into contact with the chemical.

Dispose of any contaminated materials (e.g., paper towels, gloves) as hazardous waste.

Do NOT dispose of Cyclohexanebutanal, 2-oxo- down the drain or in the general trash.

To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Cyclohexanebutanal, 2-oxo-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15162359#personal-protective-equipment-for-
handling-cyclohexanebutanal-2-oxo]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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